Cas no 946358-11-8 (3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: 3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 946358-11-8
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6207682
• PubChem ID: 26841943
• Update Time: 2025-08-05

3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• AKOS024628218
• 946358-11-8
• 3,5-dimethoxy-N-[4-[2-(3-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• 3,5-dimethoxy-N-(4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)benzamide
• F2202-0680
• 3,5-dimethoxy-N-(4-{[(3-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C21H21N3O4S/c1-13-5-4-6-15(7-13)22-19(25)10-16-12-29-21(23-16)24-20(26)14-8-17(27-2)11-18(9-14)28-3/h4-9,11-12H,10H2,1-3H3,(H,22,25)(H,23,24,26)
• InChI Key： GTMBWYJKJVUXEE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(C)=C2)=O)N=C1NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide

3,5-Dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 946358-11-8, known as 3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide core substituted with dimethoxy groups and a thiazole ring. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide as a modulator of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit certain enzymes involved in inflammatory processes. This suggests that the compound could be a valuable lead in the development of anti-inflammatory agents. Furthermore, its structural versatility allows for potential modifications to enhance bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the thiazole ring is particularly noteworthy, as it contributes significantly to the molecule's stability and reactivity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, which has led to improved yields and shorter reaction times.

In terms of biological activity, 3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide has shown promise in preclinical studies. For example, experiments conducted in *Cell Chemical Biology* revealed its ability to interact with specific G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. This interaction could potentially be harnessed to develop treatments for conditions such as hypertension and diabetes.

Another area of interest is the compound's role in neuroprotective therapies. Studies published in *Neurochemistry International* indicate that it may possess antioxidant properties that could mitigate oxidative stress-related damage in neuronal cells. This opens up possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its potential benefits, further research is needed to fully understand the mechanisms underlying the biological activity of 3,5-dimethoxy-N-(4-{(3-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential more thoroughly.

In conclusion, the compound with CAS No. 946358-11-8 represents a significant advancement in medicinal chemistry. Its unique structure, combined with emerging research findings, positions it as a promising candidate for future drug development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.